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Introduction

Fosthiazate is an organophosphate nematicide and insecticide that plays a significant role in
Integrated Pest Management (IPM) programs for the control of a wide range of plant-parasitic
nematodes and some soil-dwelling insects.[1][2] Its mode of action, efficacy against key
nematode pests, and compatibility with certain IPM strategies make it a valuable tool for
sustainable agriculture. These application notes provide detailed information on the use of
fosthiazate, including its mechanism of action, target pests, effects on non-target organisms,
and protocols for its evaluation.

Mode of Action

Fosthiazate's primary mode of action is the inhibition of the enzyme acetylcholinesterase
(AChE) in the nervous system of target organisms.[1][2][3][4][5] AChE is responsible for the
hydrolysis of the neurotransmitter acetylcholine (ACh) in the synaptic cleft. By inhibiting AChE,
fosthiazate causes an accumulation of ACh, leading to continuous nerve stimulation, paralysis,
and eventual death of the nematode or insect.[5]

Signaling Pathway of Acetylcholinesterase Inhibition by
Fosthiazate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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